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Compound of Interest

Compound Name: 3-lodo-1-methyl-1H-pyrazole

Cat. No.: B1314393

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of 3-lodo-
1-methyl-1H-pyrazole, ensuring the safety of laboratory personnel and compliance with
environmental regulations. Adherence to these procedures is critical due to the hazardous
nature of this compound.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle 3-lodo-1-methyl-1H-
pyrazole with care in a well-ventilated area, preferably within a chemical fume hood, to
minimize inhalation exposure.[1] Always wear appropriate Personal Protective Equipment
(PPE).

Personal Protective Equipment (PPE):

» Eye Protection: Wear tightly fitting safety goggles or a face shield conforming to OSHA's eye
and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[2]

e Hand Protection: Use chemical-resistant gloves.[2]

o Skin and Body Protection: Wear a lab coat and other protective clothing to prevent skin
exposure.[2]
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» Respiratory Protection: If ventilation is inadequate or if irritation is experienced, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[2]

Quantitative Data Summary

The following table summarizes key quantitative data for 3-lodo-1-methyl-1H-pyrazole.

Property Value

Chemical Formula CaHsIN2

Molecular Weight 208.00 g/mol

Appearance Liquid

Density 1.936 g/mL at 25 °C

Refractive Index n20/D 1.588

Hazard Classifications Skin Irritant, Eye Irritant, Respiratory Irritant

Source: Sigma-Aldrich, Thermo Fisher Scientific[2]

Step-by-Step Disposal Protocol

The proper disposal of 3-lodo-1-methyl-1H-pyrazole is a critical step in laboratory safety and
environmental compliance. The following protocol outlines the necessary steps for its safe
disposal as hazardous waste.

Waste Classification and Segregation

3-lodo-1-methyl-1H-pyrazole must be classified as hazardous chemical waste.[1] It should be
segregated from other waste streams to avoid incompatible chemical reactions. It is
incompatible with strong oxidizing and reducing agents.[2]

Containerization

o Place the waste in a designated, properly labeled, and sealable container.[1]

e The container must be made of a material compatible with the chemical.
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e Do not fill the container to more than 75% capacity to allow for vapor expansion and prevent
spills.

Labeling

The waste container must be clearly labeled with the words "Hazardous Waste" and the full
chemical name: "3-lodo-1-methyl-1H-pyrazole".[1]

Storage

o Store the sealed waste container in a designated hazardous waste accumulation area.[1]

e This area should be secure, well-ventilated, and away from sources of ignition or
incompatible materials.[1]

Final Disposal

e Do not dispose of 3-lodo-1-methyl-1H-pyrazole down the sink or in regular trash.[1][2]

o Arrange for collection by a licensed hazardous waste disposal company. Provide them with
the full chemical name and Safety Data Sheet (SDS).

» A potential disposal method is to dissolve or mix the material with a combustible solvent and
incinerate it in a chemical incinerator equipped with an afterburner and scrubber.

 All disposal activities must comply with local, regional, and national hazardous waste
regulations.[2] Chemical waste generators are responsible for ensuring complete and
accurate classification and disposal.[1][2]

Spill Response Procedure

In the event of a spill, follow these steps:
o Evacuate all non-essential personnel from the immediate area.
e Ensure the area is well-ventilated.[3]

» Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g., sand,
vermiculite).
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o Carefully collect the absorbed material into a sealable container for disposal as hazardous
waste.[2]

e Clean the spill area thoroughly.

Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural flow for the proper

disposal of 3-lodo-1-methyl-1H-pyrazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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